![molecular formula C7H4BrF3O B1484681 3-Bromo-5-fluoro-4-hydroxybenzodifluoride CAS No. 1805935-81-2](/img/structure/B1484681.png)
3-Bromo-5-fluoro-4-hydroxybenzodifluoride
Overview
Description
3-Bromo-5-fluoro-4-hydroxybenzodifluoride, also known as BFB, is a fluorinated aromatic compound that has recently gained attention in the scientific research community due to its unique properties. BFB has a wide range of applications in laboratory experiments, and its unique structure has allowed it to be used in a variety of biochemical and physiological studies.
Scientific Research Applications
3-Bromo-5-fluoro-4-hydroxybenzodifluoride has been used in a variety of scientific research applications, including in the study of enzyme reactions, protein-protein interactions, and DNA binding. It has also been used to study the effects of drugs on cells, as well as to detect the presence of certain proteins or molecules. Additionally, this compound has been used to study the effects of ultraviolet radiation on cells, as well as to study the effects of environmental pollutants on the human body.
Mechanism of Action
The mechanism of action of 3-Bromo-5-fluoro-4-hydroxybenzodifluoride is not yet fully understood; however, it is believed to act as a receptor agonist, meaning that it binds to specific receptors in the body and activates them. Additionally, this compound has been shown to interact with certain proteins and molecules, thereby affecting their activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to increase the activity of certain enzymes, as well as to inhibit the activity of certain proteins. Additionally, this compound has been shown to have an effect on the expression of certain genes, as well as to have an effect on the structure and function of certain proteins. Finally, this compound has been shown to have an effect on the activity of certain hormones, as well as to have an effect on the metabolism of certain nutrients.
Advantages and Limitations for Lab Experiments
The use of 3-Bromo-5-fluoro-4-hydroxybenzodifluoride in laboratory experiments has several advantages. First, it is relatively easy to synthesize, allowing for quick and easy access to the compound. Additionally, this compound is highly stable, allowing for its use in a variety of experiments. Finally, this compound is non-toxic and non-irritating, making it safe to use in experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. First, this compound is relatively expensive, making it difficult to use in large-scale experiments. Additionally, this compound is not soluble in water, making it difficult to use in aqueous solutions. Finally, this compound is not very soluble in organic solvents, making it difficult to use in certain experiments.
Future Directions
Despite its current applications, there are still a number of potential future directions for the use of 3-Bromo-5-fluoro-4-hydroxybenzodifluoride in scientific research. First, further research could be conducted to better understand the mechanism of action of this compound and its effects on various proteins and molecules. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound in the treatment of various diseases. Finally, further research could be conducted to explore the potential environmental applications of this compound, such as its use in the removal of pollutants from water.
properties
IUPAC Name |
2-bromo-4-(difluoromethyl)-6-fluorophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF3O/c8-4-1-3(7(10)11)2-5(9)6(4)12/h1-2,7,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZOBCKLYERBXPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)O)Br)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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